[2-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-oxoethyl] (E)-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enoate

• Molecular Formula: C19H19F2N3O7
• Molecular Weight: 439.4 g/mol
• IUPAC Name: [2-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-oxoethyl] (E)-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enoate
• InChI: InChI=1S/C19H19F2N3O7/c1-23-16(22)15(17(27)24(2)19(23)28)11(25)9-30-14(26)7-5-10-4-6-12(31-18(20)21)13(8-10)29-3/h4-8,18H,9,22H2,1-3H3/b7-5+
• InChI Key: YYOCXODFEFIMFX-FNORWQNLSA-N
• Isomeric SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=O)COC(=O)/C=C/C2=CC(=C(C=C2)OC(F)F)OC)N
• SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=O)COC(=O)C=CC2=CC(=C(C=C2)OC(F)F)OC)N

Description

3-[4-(difluoromethoxy)-3-methoxyphenyl]-2-propenoic acid [2-(4-amino-1,3-dimethyl-2,6-dioxo-5-pyrimidinyl)-2-oxoethyl] ester is a hydroxycinnamic acid.

Scientific Research Applications

Heterocyclic Systems Synthesis

• Selič, Grdadolnik, and Stanovnik (1997) discussed the preparation of various heterocyclic systems using reagents derived from acetoacetic esters, which may be related to the compound for its potential in synthesizing pyrido[1,2-a]pyrimidin-4-ones and other complex molecules (Selič, Grdadolnik, & Stanovnik, 1997).

Antioxidant and Anti-Inflammatory Activity

• Subudhi and Sahoo (2011) synthesized a series of compounds, including analogs of the queried compound, and evaluated their antioxidant and anti-inflammatory activities. This indicates potential applications in pharmacological research (Subudhi & Sahoo, 2011).

Synthesis of Chiral Building Blocks

• Valiullina, Ivanova, Shitikova, and Miftakhov (2019) synthesized a compound similar to the one , which could be a chiral building block for prostanoids. This highlights its potential use in organic and pharmaceutical chemistry (Valiullina et al., 2019).

Synthesis of Carba Nucleosides

• Hřebabecký and Holý (1999) detailed the synthesis of carba analogues of nucleosides, a process that might involve similar compounds to the one . This suggests its relevance in nucleoside analog synthesis (Hřebabecký & Holý, 1999).

Fluorescence Studies with Bovine Serum Albumin

• Meng, Zhu, Zhao, Yu, and Lin (2012) synthesized p-hydroxycinnamic acid derivatives, structurally related to the queried compound, and investigated their fluorescence binding with bovine serum albumin. This indicates potential applications in biochemical and fluorescence studies (Meng et al., 2012).

Crystal Packing Studies

• Zhang, Wu, and Zhang (2011) explored the crystal packing of ethyl enoates, similar to the compound . This research is relevant to the field of crystallography and molecular interactions (Zhang, Wu, & Zhang, 2011).